Cas no 840521-76-8 (3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester)

• Product Name: 3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester
• CAS No: 840521-76-8
• MF: C₁₇H₂₇BN₂O₃
• MW: 318.218884706497
• MDL: MFCD05865086
• CID: 720271
• PubChem ID: 329774390
• Update Time: 2025-04-19

3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-(2-(Dimethylamino)ethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester
• Benzamide,N-[2-(dimethylamino)ethyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-[2-(dimethylamino)ethyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-[2-(N',N'-DIMETHYLAMINO)ETHYL]BENZAMIDE-3-BORONIC ACID, PINACOL ESTER
• N-(2-Dimethylaminoethyl)-3-(4,4,5,5-tetramethyl)1,3,2-dioxaborolan-2-yl)benzamide
• BS-2098
• CS-0175478
• N-[2-(N',N'-Dimethylamino)ethyl]benzamide-3-boronic acid, pinacol ester, AldrichCPR
• AKOS015960134
• 840521-76-8
• N-(2-dimethylaminoethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide, AldrichCPR
• 3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid pinacol ester
• AB22922
• KQUHTIHQDGBEMM-UHFFFAOYSA-N
• A840708
• MFCD05865086
• ETHYL(1R,2S)-CIS-2-HYDROXYCYCLOHEXANECARBOXYLATE
• N-(2-dimethylamino-ethyl)-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
• N-(2-dimethylaminoethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• SCHEMBL1679566
• FT-0644894
• DTXSID40374358
• DB-056768

• MDL： MFCD05865086
• Inchi： 1S/C17H27BN2O3/c1-16(2)17(3,4)23-18(22-16)14-9-7-8-13(12-14)15(21)19-10-11-20(5)6/h7-9,12H,10-11H2,1-6H3,(H,19,21)
• InChI Key： KQUHTIHQDGBEMM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C(NCCN(C)C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 318.21100
• Monoisotopic Mass: 318.2114729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.80000
• LogP: 1.66810

3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides